Cas no 205115-73-7 (Lansiumarin A)

• Product Name: Lansiumarin A
• CAS No: 205115-73-7
• MF: C₂₁H₂₀O₅
• MW: 352.380506515503
• CID: 270636
• PubChem ID: 11792299
• Update Time: 2025-04-19

Lansiumarin A Chemical and Physical Properties

Names and Identifiers

• Lansiumarin A
• 9-{[(2E)-3,7-Dimethyl-6-oxo-2,7-octadien-1-yl]oxy}-7H-furo[3,2-g] chromen-7-one
• 9-[[(2E)-3,7-Dimethyl-6-oxo-2,7-octadienyl]oxy]-7H-furo[3,2-g][1]benzopyran-7-one
• 205115-73-7
• 9-[(2E)-3, 7-dimethyl-6-oxoocta-2, 7-dienoxy]furo[3, 2-g]chromen-7-one
• DTXSID001317787
• CHEBI:175510
• 9-[(2E)-3,7-dimethyl-6-oxoocta-2,7-dienoxy]uro[3,2-g]chromen-7-one
• AKOS040735388
• 9-[(2E)-3,7-dimethyl-6-oxoocta-2,7-dienoxy]furo[3,2-g]chromen-7-one
• 9-{[(2E)-3,7-dimethyl-6-oxoocta-2,7-dien-1-yl]oxy}-2H-furo[3,2-g]chromen-2-one
• [ "" ]

• Inchi： 1S/C21H20O5/c1-13(2)17(22)6-4-14(3)8-10-25-21-19-16(9-11-24-19)12-15-5-7-18(23)26-20(15)21/h5,7-9,11-12H,1,4,6,10H2,2-3H3/b14-8+
• InChI Key： XWVDCVZOOVTJKF-RIYZIHGNSA-N
• SMILES： O(C/C=C(\C)/CCC(C(=C)C)=O)C1C2=C(C=CC(=O)O2)C=C2C=COC=12

Computed Properties

• Exact Mass: 352.13107373g/mol
• Monoisotopic Mass: 352.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 65.7Ų

Experimental Properties

• Color/Form: Oil
• Density: 1.2±0.1 g/cm3
• Boiling Point: 549.6±50.0 °C at 760 mmHg
• Flash Point: 286.2±30.1 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

Lansiumarin A Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Psoralens